4-Acetamido-2,6-dimethylbenzenesulphonyl chloride
Overview
Description
Scientific Research Applications
Medicinal Chemistry and Drug Design
Background: 4-Acetamido-2,6-dimethylbenzenesulphonyl chloride belongs to the class of sulfonyl chlorides, which are versatile intermediates in organic synthesis. Researchers have explored its potential in drug design and development.
Applications:- Anti-Inflammatory Agents : Sulfonyl chlorides can be used as building blocks for non-steroidal anti-inflammatory drugs (NSAIDs). For instance, derivatives of 5-acetamido-2-hydroxy benzoic acid (a related compound) were synthesized and evaluated. These derivatives showed promising selectivity over cyclooxygenase 2 (COX-2), a key enzyme involved in inflammation .
- Cancer Therapeutics : In recent investigations, related compounds exhibited potent anti-cancer activity against various cell lines. For example, (E)-5-(3-(4-chlorophenyl) acryloyl)-2-methoxybenzenesulfonamide demonstrated efficacy against HCT-116 cells .
Materials Science and Polymer Chemistry
Background: Sulfonyl chlorides contribute to the modification of polymers and materials due to their reactivity with nucleophiles.
Applications:Santos, C. B. R., et al. (2023). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. Pharmaceuticals, 16(11), 1584. DOI: 10.3390/ph16111584 Recent investigations into synthesis and pharmacological evaluation of novel 2-methoxybenzenesulfonamide derivatives as potential anticancer agents. Journal of the Iranian Chemical Society, 18(4), 1009–1018. DOI: 10.1007/s13738-021-02172-5
Safety and Hazards
4-Acetamido-2,6-dimethylbenzenesulphonyl chloride is classified as dangerous. It is harmful if swallowed and causes severe skin burns and eye damage . It is also harmful to aquatic life . Safety measures include not breathing dust/fumes/gas/mist/vapours/spray, washing skin thoroughly after handling, wearing protective clothing, and avoiding release to the environment .
properties
IUPAC Name |
4-acetamido-2,6-dimethylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO3S/c1-6-4-9(12-8(3)13)5-7(2)10(6)16(11,14)15/h4-5H,1-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQFBWESVEXROIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1S(=O)(=O)Cl)C)NC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetamido-2,6-dimethylbenzenesulphonyl chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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